N-{5-methoxy-4-[(4-methylphenyl)sulfanyl]-2-pyrimidinyl}-N,N-dimethylamine

• IUPAC Name: 5-methoxy-N,N-dimethyl-4-(4-methylphenyl)sulfanylpyrimidin-2-amine
• InChI: InChI=1S/C14H17N3OS/c1-10-5-7-11(8-6-10)19-13-12(18-4)9-15-14(16-13)17(2)3/h5-9H,1-4H3
• InChI Key: LXBALAZXYXLBRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=NC(=NC=C2OC)N(C)C
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol
• CAS No.: 400083-98-9

Description

“N-{5-methoxy-4-[(4-methylphenyl)sulfanyl]-2-pyrimidinyl}-N,N-dimethylamine” is a complex organic compound. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also has a methoxy group (-OCH3), a sulfanyl group (-SH), and a dimethylamine group (-N(CH3)2) attached to the ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring suggests that the compound may exhibit aromaticity, which could affect its chemical behavior. The methoxy, sulfanyl, and dimethylamine groups could also influence the compound’s properties, depending on their position on the pyrimidine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The pyrimidine ring might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution. The methoxy, sulfanyl, and dimethylamine groups could also participate in reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar methoxy and dimethylamine groups could affect its solubility in different solvents. The aromatic pyrimidine ring could contribute to its stability and possibly also its reactivity.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be used as a drug, for example, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it’s handled and stored. Without specific information, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions involving this compound could be numerous, depending on its properties and potential applications. It could be studied further to better understand its chemical behavior, or it could be explored for potential uses in fields such as medicine or materials science.